Cas no 86251-28-7 (2-((Furan-2-ylmethyl)thio)acetamide)

• Product Name: 2-((Furan-2-ylmethyl)thio)acetamide
• CAS No: 86251-28-7
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 662165
• PubChem ID: 11019315
• Update Time: 2025-05-19

2-((Furan-2-ylmethyl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((Furan-2-ylmethyl)thio)acetamide
• 2-(furan-2-ylmethylsulfanyl)acetamide
• Acetamide, 2-[(2-furanylmethyl)thio]-
• 2-(Furfurylthio)acetamide
• MFCD07561653
• AKOS008907041
• 86251-28-7
• SCHEMBL8555614
• 2-{[(furan-2-yl)methyl]sulfanyl}acetamide
• E87663
• DTXSID00452065
• PEAQWSOVDCXQCW-UHFFFAOYSA-N

• MDL： MFCD07561653
• Inchi： 1S/C7H9NO2S/c8-7(9)5-11-4-6-2-1-3-10-6/h1-3H,4-5H2,(H2,8,9)
• InChI Key： PEAQWSOVDCXQCW-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (17 g/l) (25 º C),

Additional information on 2-((Furan-2-ylmethyl)thio)acetamide

2-((Furan-2-ylmethyl)thio)acetamide: A Comprehensive Overview

2-((Furan-2-ylmethyl)thio)acetamide, also known by its CAS number 86251-28-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a thioacetamide group, making it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 2-((Furan-2-ylmethyl)thio)acetamide consists of a furan moiety attached to a methyl group, which is further connected to a thioacetamide functional group. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitution reactions. The furan ring, being an aromatic heterocycle, contributes to the compound's stability and electronic characteristics, while the thioacetamide group introduces sulfur-based reactivity.

Recent studies have highlighted the potential of 2-((Furan-2-ylmethyl)thio)acetamide as a building block in the synthesis of bioactive compounds. Researchers have explored its role in the development of antiviral agents, particularly in targeting viral proteases. The sulfur atom in the thioacetamide group plays a crucial role in these interactions, as it can act as a nucleophile or form covalent bonds with specific enzyme residues. This property makes the compound a promising candidate for drug discovery programs aimed at combating viral infections.

In addition to its pharmacological applications, 86251-28-7 has also been investigated for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which make them suitable for gas storage and catalytic applications.

The synthesis of 2-((Furan-2-ylmethyl)thio)acetamide typically involves a two-step process: first, the preparation of the corresponding thiourea derivative, followed by alkylation with a furan-containing reagent. This method ensures high yields and good purity of the final product. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing reaction times and enhancing selectivity.

From an environmental perspective, the biodegradability and toxicity of CAS No. 86251-28-7 have been assessed in several studies. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to fully understand its environmental impact and potential risks.

In conclusion, 2-((Furan-2-ylmethyl)thio)acetamide, or CAS No. 86251-28-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.